![molecular formula C17H20N4O3 B2681941 1-methyl-2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide CAS No. 2034579-03-6](/img/structure/B2681941.png)
1-methyl-2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H20N4O3 and its molecular weight is 328.372. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hydrogen Bonding Studies
Research on related compounds has explored their crystal structures, focusing on hydrogen bonding patterns. For example, Kubicki, Bassyouni, and Codding (2000) examined the structures of anticonvulsant enaminones, which are structurally related to the compound . They found that the cyclohexene rings in these compounds adopt specific conformations influenced by hydrogen bonding, highlighting the compound's potential in crystal engineering and material science applications (Kubicki, Bassyouni, & Codding, 2000).
Anticancer Properties
Kim, Pyo, Jung, and Kwak (2017) designed and synthesized analogs of tetrahydropyrazino[1,2-a]indole-3-carboxamide for anti-breast cancer research. Their study provides insights into the potential of structurally similar compounds in developing treatments for breast cancer (Kim, Pyo, Jung, & Kwak, 2017).
Supramolecular Chemistry
Vishweshwar, Nangia, and Lynch (2002) studied the crystal structures of pyrazinecarboxylic acids to understand the recurrence of carboxylic acid-pyridine supramolecular synthons. Their findings can be relevant to the study of similar compounds in the field of supramolecular chemistry and crystal design (Vishweshwar, Nangia, & Lynch, 2002).
Synthesis and Catalysis
Bacchi, Costa, Della Ca’, Gabriele, Salerno, and Cassoni (2005) investigated the synthesis of heterocyclic derivatives using palladium-catalyzed oxidative cyclization-alkoxycarbonylation. This study is relevant for understanding the synthetic pathways and catalytic processes that may be applicable to the compound (Bacchi et al., 2005).
Antimycobacterial Activity
Gezginci, Martin, and Franzblau (1998) examined the antimycobacterial activity of substituted isosteres of pyridine- and pyrazinecarboxylic acids. Their research offers insight into the potential antimicrobial applications of structurally related compounds (Gezginci, Martin, & Franzblau, 1998).
Novel Derivative Synthesis
Okawa, Osakada, Eguchi, and Kakehi (1997) reported on the unexpected synthesis of (2-oxo-1,2-dihydropyridin-3-yl)-1,3,5-triazine derivatives, demonstrating the potential for novel chemical syntheses involving similar compounds (Okawa, Osakada, Eguchi, & Kakehi, 1997).
properties
IUPAC Name |
1-methyl-2-oxo-N-(4-pyrazin-2-yloxycyclohexyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3/c1-21-10-2-3-14(17(21)23)16(22)20-12-4-6-13(7-5-12)24-15-11-18-8-9-19-15/h2-3,8-13H,4-7H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZXNPVMEZQPKTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)NC2CCC(CC2)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.